Sodium;sulfurous acid

• CAS No.: 7631-90-5
• Product Name: Sodium;sulfurous acid
• Molecular Formula: NaHSO3in aqueous solution; NaHO3S; NaHSO3; NaHSO3; HNaO3S
• Molecular Weight: 105.07 g/mol
• IUPAC Name: sodium;sulfurous acid
• Standard InChI: InChI=1S/Na.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+1
• Standard InChIKey: DWAQJAXMDSEUJJ-UHFFFAOYSA-M
• Isomeric SMILES: OS(=O)[O-].[Na+]
• SMILES: OS(=O)O.[Na+]
• Canonical SMILES: [H+].[O-]S(=O)[O-].[Na+]
• Boiling Point: Decomposes (NIOSH, 2016); 104 °C; Decomposes
• Colorform: White crystal or crystalline powder; GRANULAR POWDER
• Density: 1.48 at 68 °F (USCG, 1999); 1.48; Relative density (water = 1): 1.34
• Melting Point: Decomposes (NIOSH, 2016); Decomposes
• Physical Description: Sodium bisulfite appears as white crystals or crystalline powder. Slight sulfurous odor. Specific gravity 1.48. Strong irritant to skin and tissue.; Liquid; A clear, colourless to yellow solution; COLOURLESS-TO-YELLOW LIQUID WITH CHARACTERISTIC ODOUR.; White crystals or powder with a slight odor of sulfur dioxide.
• Description: Sodium bisulfite appears as white crystals or crystalline powder. Slight sulfurous odor. Specific gravity 1.48. Strong irritant to skin and tissue.; Sodium bisulfite has been used externally for parasitic skin diseases and as gastrointestinal antiseptic.; Sodium hydrogensulfite is an inorganic sodium salt and a sulfite salt. It has a role as a mutagen. It contains a hydrogensulfite.
• Shelf Life: ON EXPOSURE TO AIR IT LOSES SOME SULFUR DIOXIDE & IS GRADUALLY OXIDIZED TO SULFATE.
• Solubility: 29 % (NIOSH, 2016); Sol in 3.5 parts cold water, in 2 parts boiling water, in about 70 parts alcohol.; 29%
• Synonyms: sodium bisulfite
• Vapor Pressure: Vapor pressure, kPa at 20 °C: 2.4
• PubChem Compound: 21225553
• Last Modified: Nov 11 2021